Cas no 797027-62-4 (5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine)

5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with an amine group and a 1-(4-methoxyphenoxy)ethyl moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the thiadiazole ring enhances its potential bioactivity, while the methoxyphenoxy group contributes to improved solubility and stability. Its well-defined molecular architecture allows for precise modifications, facilitating applications in drug discovery and material science. The compound’s synthetic versatility and structural specificity make it suitable for developing targeted bioactive molecules, particularly in antimicrobial or antitumor studies. High purity grades are available for research purposes.

5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine structure

797027-62-4 structure

Product Name:5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine

CAS No:797027-62-4

MF:C₁₁H₁₃N₃O₂S

MW:251.304820775986

CID:3079994

PubChem ID:3155971

Update Time:2025-06-26

5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine
- 5-[1-(4-Methoxy-phenoxy)-ethyl]-[1,3,4]thiadiazol-2-ylamine
- SMR000287358
- SR-01000319931
- CHEMBL1562847
- DTXSID101327993
- BAS 07340800
- MLS000710191
- HMS2671I16
- 5-[1-(4-methoxyphenoxy)ethyl]-1,3,4-thiadiazol-2-amine
- AKOS000303270
- 797027-62-4
- SR-01000319931-1
- AKOS024303691
- MDL： MFCD04113989
- Inchi： 1S/C11H13N3O2S/c1-7(10-13-14-11(12)17-10)16-9-5-3-8(15-2)4-6-9/h3-7H,1-2H3,(H2,12,14)
- InChI Key： URBXOLLFWDVJFF-UHFFFAOYSA-N
- SMILES： S1C(N)=NN=C1C(C)OC1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 251.07284784Da
Monoisotopic Mass: 251.07284784Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 98.5Å²

5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM376874-1g	5-[1-(4-methoxyphenoxy)ethyl]-1,3,4-thiadiazol-2-amine	797027-62-4	95%+	1g	$320	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645015-5g	5-(1-(4-Methoxyphenoxy)ethyl)-1,3,4-thiadiazol-2-amine	797027-62-4	98%	5g	￥12818.00	2024-07-28